Cas no 105595-59-3 (2-(2-aminoethyl)propane-1,3-diol)

2-(2-Aminoethyl)propane-1,3-diol is a versatile aliphatic amino alcohol with a branched structure, featuring both primary amine and hydroxyl functional groups. This compound is valued for its bifunctional reactivity, enabling applications in organic synthesis, polymer chemistry, and as a building block for specialty chemicals. The presence of multiple hydroxyl groups enhances its solubility in polar solvents, while the amine group facilitates its use as a crosslinking agent or intermediate in pharmaceuticals and agrochemicals. Its stable, crystalline form ensures ease of handling and storage. The compound’s balanced hydrophilicity and reactivity make it suitable for formulations requiring controlled amine-alcohol interactions.
2-(2-aminoethyl)propane-1,3-diol structure
105595-59-3 structure
Product Name:2-(2-aminoethyl)propane-1,3-diol
CAS No:105595-59-3
MF:C5H13NO2
MW:119.162221670151
CID:1157546
PubChem ID:23009866
Update Time:2025-10-05

2-(2-aminoethyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-(2-aminoethyl)-
    • 2-(2-aminoethyl)propane-1,3-diol
    • 4-amino-2-hydroxymethyl-1-butanol
    • DTXSID60629771
    • SCHEMBL1131652
    • AKOS004120723
    • DB-332003
    • EN300-1600613
    • 105595-59-3
    • Inchi: 1S/C5H13NO2/c6-2-1-5(3-7)4-8/h5,7-8H,1-4,6H2
    • InChI Key: VTYBYCXLGOZQPN-UHFFFAOYSA-N
    • SMILES: OCC(CO)CCN

Computed Properties

  • Exact Mass: 119.094628657g/mol
  • Monoisotopic Mass: 119.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 45.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 66.5Ų

2-(2-aminoethyl)propane-1,3-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1600613-0.05g
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105595-59-3 95%
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Enamine
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$1170.0 2023-06-04
Enamine
EN300-1600613-1.0g
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Enamine
EN300-1600613-2.5g
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Enamine
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$4349.0 2023-06-04
Enamine
EN300-1600613-10.0g
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$6450.0 2023-06-04
Enamine
EN300-1600613-50mg
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Enamine
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